Cas no 1155046-97-1 (2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide)

• Product Name: 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide
• CAS No: 1155046-97-1
• MF: C₁₀H₁₅ClN₂OS
• MW: 246.756900072098
• CID: 5186446
• PubChem ID: 43439207
• Update Time: 2026-03-05

2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[1-(5-chloro-2-thienyl)ethyl]amino]-N,N-dimethyl-
• 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide

• Inchi： 1S/C10H15ClN2OS/c1-7(8-4-5-9(11)15-8)12-6-10(14)13(2)3/h4-5,7,12H,6H2,1-3H3
• InChI Key： RCESXKBRYRBCNT-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNC(C1SC(Cl)=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide

Professional Introduction to Compound with CAS No. 1155046-97-1 and Product Name: 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide

The compound with the CAS number 1155046-97-1 and the product name 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 5-chlorothiophen-2-yl moiety, which is known for its role in enhancing binding affinity and selectivity in various biological targets. This feature makes it particularly valuable for the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide molecule has been extensively studied for its interaction with enzymes and receptors involved in critical physiological processes. Its ability to modulate these interactions has opened up new avenues for treating a range of diseases, including metabolic disorders and neurological conditions. The presence of the N,N-dimethylacetamide group further enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide that exhibit improved pharmacokinetic profiles. These studies have demonstrated that subtle modifications to the core structure can significantly enhance potency and reduce off-target effects. This underscores the importance of structure-activity relationship (SAR) studies in optimizing drug candidates.

The 5-chlorothiophen-2-yl substituent is particularly noteworthy due to its ability to engage with biological targets in a highly specific manner. Thiophene derivatives are well-known for their role in medicinal chemistry, often serving as key components in drugs used to treat conditions such as cancer, inflammation, and infectious diseases. The chlorine atom at the 5-position enhances the electrophilicity of the thiophene ring, facilitating interactions with nucleophilic residues in proteins. This property has been exploited to design molecules that can selectively inhibit key enzymes involved in disease pathways.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex derivatives of 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide, allowing researchers to fine-tune its pharmacological properties. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the required molecular framework while maintaining high yields and purity. These synthetic strategies have not only facilitated the production of large libraries of analogs but also provided insights into the structural features that contribute to biological activity.

The pharmacological profile of 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide has been evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has shown promising activity against targets relevant to metabolic diseases, suggesting its potential as a therapeutic agent for conditions such as diabetes and obesity. Preclinical studies have further demonstrated its safety profile, with no significant adverse effects observed at relevant doses. These findings have laid the groundwork for future clinical investigations aimed at validating its therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-{1-(5-chlorothiophen-2-yl)ethylamino}-N,N-dimethylacetamide. Predictive models have been developed to forecast biological activity based on molecular descriptors, enabling researchers to prioritize compounds for experimental validation. This interdisciplinary approach has not only shortened timelines but also increased the success rate of hit-to-drug conversion pipelines.

The versatility of 5-chlorothiophen-2-yl derivatives extends beyond their use as pharmacophores; they also serve as valuable tools for probing enzyme mechanisms and protein-ligand interactions. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been employed to elucidate how these compounds bind to their targets at an atomic level. These structural insights have provided critical information for designing next-generation inhibitors with enhanced efficacy.

As research continues to evolve, the applications of compounds like 1155046-97-1 are expected to expand into new therapeutic areas. The ability to modify their core structure while maintaining biological activity offers a flexible platform for innovation. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for patients worldwide.